Cas no 1134558-89-6 (4-amino-1-(2-propen-1-yl)-1H-Imidazole-5-carboxylic acid ethyl ester)
1134558-89-6 structure
Product Name:4-amino-1-(2-propen-1-yl)-1H-Imidazole-5-carboxylic acid ethyl ester
CAS No:1134558-89-6
MF:C9H13N3O2
MW:195.218421697617
CID:1099492
PubChem ID:68421654
Update Time:2025-04-20
4-amino-1-(2-propen-1-yl)-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-amino-1-(2-propen-1-yl)-1H-Imidazole-5-carboxylic acid ethyl ester
- DB-114358
- 1134558-89-6
- SCHEMBL2865868
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- Inchi: 1S/C9H13N3O2/c1-3-5-12-6-11-8(10)7(12)9(13)14-4-2/h3,6H,1,4-5,10H2,2H3
- InChI Key: XOZUIBXSBHQMFO-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(N)N=CN1CC=C)=O
Computed Properties
- Exact Mass: 195.100776666g/mol
- Monoisotopic Mass: 195.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 70.1Ų
4-amino-1-(2-propen-1-yl)-1H-Imidazole-5-carboxylic acid ethyl ester Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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